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Compound of Interest

Compound Name: 1-methyl-1H-indazol-6-amine

Cat. No.: B1300731

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 1-methyl-1H-indazol-6-amine (CAS No. 74728-65-7). Adherence to these
procedures is vital for ensuring personnel safety and regulatory compliance in a laboratory
setting.

Hazard Identification and Immediate Precautions

1-methyl-1H-indazol-6-amine is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data, the primary risks associated with this
compound are:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation upon contact.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

It is imperative to handle this compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize the risk of inhalation.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-methyl-1H-

indazol-6-amine to prevent exposure.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

To protect against splashes
and airborne particles causing

serious eye irritation.

Hand Protection

Chemical-resistant gloves.
Nitrile gloves are suitable for
incidental contact. For
prolonged or immersive
contact, consider heavier-duty

gloves such as Viton or PVC.

To prevent skin contact and

subsequent irritation.[2]

Body Protection

A laboratory coat must be worn
at all times. For tasks with a
higher risk of splashes, a
chemical-resistant apron is

recommended.

To protect personal clothing

from contamination.

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be required. If handling larger
guantities or if dust generation
is likely, a NIOSH-approved
N95 or P100 respirator is

necessary.

To prevent the inhalation of
airborne particles that can

cause respiratory irritation.

Occupational Exposure Limits

As of the date of this document, no specific occupational exposure limits (OELS), such as

Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV), have been established for
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1-methyl-1H-indazol-6-amine.[3][4] In the absence of defined OELSs, a conservative approach
should be adopted, and exposure should be minimized to the lowest achievable level.

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of 1-methyl-1H-indazol-6-amine in a
laboratory setting.
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Waste Generated
(1-methyl-1H-indazol-6-amine)

Is waste mixed with
other hazardous materials?

Segregate into a dedicated
hazardous waste container.

Follow disposal protocol for the
most hazardous component.

Label container clearly:
'Hazardous Waste: 1-methyl-1H-indazol-6-amine'

/

Store in a designated, cool)

and well-ventilated area.

' u

Contact EHS or licensed
waste disposal service for pickup.

Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-methyl-1h-indazol-6-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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